Cas no 88561-96-0 (1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester)

• Product Name: 1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester
• CAS No: 88561-96-0
• MF: C₁₅H₁₉ClN₂O₃
• MW: 310.775963068008
• CID: 628625
• PubChem ID: 71318763
• Update Time: 2025-04-19

1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester
• 2-butoxyethyl 2-(5-chloro-2H-indazol-3-yl)acetate
• 2-Butoxyethyl (5-chloro-2H-indazol-3-yl)acetate
• 88561-96-0
• DTXSID20748831

• Inchi： 1S/C15H19ClN2O3/c1-2-3-6-20-7-8-21-15(19)10-14-12-9-11(16)4-5-13(12)17-18-14/h4-5,9H,2-3,6-8,10H2,1H3,(H,17,18)
• InChI Key： DGPVLDKMAXMONM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(CC(=O)OCCOCCCC)NN=2

Computed Properties

• Exact Mass: 310.1084202g/mol
• Monoisotopic Mass: 310.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.2Ų